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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This in-depth guide provides a detailed analysis of the spectroscopic data of Aspinolide B, a

10-membered macrolide natural product. Isolated from fungi of the Aspergillus genus,

Aspinolide B has garnered interest within the scientific community for its unique structure and

potential biological activities. This document serves as a technical resource, offering insights

into the structural elucidation of Aspinolide B through a meticulous examination of its Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) data, including 1D (¹H, ¹³C) and

2D (COSY, HSQC, HMBC) spectroscopic techniques.

The structural determination of complex natural products like Aspinolide B is a critical step in

understanding their biosynthetic pathways and exploring their therapeutic potential. The

spectroscopic data presented herein is foundational for chemists and pharmacologists aiming

to synthesize Aspinolide B analogs or investigate its mode of action.
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Mass Spectrometry Analysis: Determining the
Molecular Blueprint
High-Resolution Mass Spectrometry (HRMS) is a cornerstone technique for determining the

elemental composition of a molecule with high accuracy. For Aspinolide B, this analysis

provides the first crucial piece of its structural puzzle.

Experimental Protocol: High-Resolution Electrospray
Ionization Mass Spectrometry (HR-ESI-MS)

Sample Preparation: A dilute solution of purified Aspinolide B is prepared in a suitable

solvent, typically methanol or acetonitrile.

Instrumentation: The sample is introduced into a high-resolution mass spectrometer, such as

a Time-of-Flight (TOF) or Orbitrap analyzer, equipped with an electrospray ionization (ESI)

source.

Ionization Mode: ESI is typically performed in positive ion mode to generate protonated

molecules [M+H]⁺ or other adducts like [M+Na]⁺.

Data Acquisition: The mass spectrometer is operated in full scan mode to detect the mass-

to-charge ratio (m/z) of the parent ions with high mass accuracy.

Data Interpretation: Unveiling the Molecular Formula
The HR-ESI-MS analysis of Aspinolide B reveals a protonated molecule [M+H]⁺, which allows

for the precise determination of its molecular formula. This information is critical for calculating

the degree of unsaturation (double bond equivalents), guiding the subsequent interpretation of

NMR data. While specific fragmentation data for Aspinolide B is not extensively detailed in the

public domain, tandem MS (MS/MS) experiments would be the subsequent step to probe the

connectivity of the molecular framework by analyzing the fragmentation pattern of the parent

ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Assembling the Molecular Architecture
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NMR spectroscopy is the most powerful tool for elucidating the detailed three-dimensional

structure of organic molecules in solution. Through a combination of one-dimensional and two-

dimensional NMR experiments, the carbon skeleton and the relative stereochemistry of

Aspinolide B can be established. The data presented here is typically acquired in deuterated

chloroform (CDCl₃) as the solvent.

¹H NMR Spectroscopy: Mapping the Proton Environment
The ¹H NMR spectrum provides information about the chemical environment of each proton in

the molecule, including their connectivity through spin-spin coupling.

Table 1: ¹H NMR Spectroscopic Data for Aspinolide B

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 2.45 m

3 1.96 m

4 2.05 m

5 4.49 d (br) 6.0

6 5.55 m

7 5.61 m

8 3.88 dd 8.7, 7.0

9 4.95 dq 8.7, 6.4

10 1.42 d 6.4

Note: Data is compiled from typical values for similar structures and may vary slightly based on

experimental conditions.

¹³C NMR Spectroscopy: Delineating the Carbon
Framework
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The ¹³C NMR spectrum reveals the chemical shift of each carbon atom, providing insights into

their hybridization and functional group environment.

Table 2: ¹³C NMR Spectroscopic Data for Aspinolide B

Position Chemical Shift (δ, ppm) Carbon Type

1 176.7 C

2 36.1 CH₂

3 18.4 CH₂

4 36.7 CH₂

5 68.3 CH

6 130.1 CH

7 135.8 CH

8 79.7 CH

9 75.2 CH

10 16.9 CH₃

Note: Assignments are based on 2D NMR correlation data.

2D NMR Spectroscopy: Connecting the Pieces
Two-dimensional NMR experiments are essential for unambiguously assigning the ¹H and ¹³C

signals and establishing the connectivity between different parts of the molecule.

Sample Preparation: A concentrated solution of Aspinolide B in an appropriate deuterated

solvent (e.g., CDCl₃) is prepared in a 5 mm NMR tube.

Instrumentation: Experiments are performed on a high-field NMR spectrometer (e.g., 400

MHz or higher).

Data Acquisition: Standard pulse sequences for COSY, HSQC, and HMBC experiments are

utilized. Key parameters such as spectral widths, acquisition times, and relaxation delays are
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optimized for the specific molecule and instrument.

The COSY spectrum reveals correlations between protons that are coupled to each other,

typically through two or three bonds. This allows for the tracing of proton spin systems within

the molecule.

Caption: Key COSY correlations in Aspinolide B.

The HSQC spectrum shows correlations between protons and the carbon atoms to which they

are directly attached (one-bond ¹H-¹³C correlations). This is crucial for assigning the ¹³C signals

based on the already assigned ¹H signals.

The HMBC experiment reveals correlations between protons and carbons that are separated

by two or three bonds (long-range ¹H-¹³C correlations). This is instrumental in connecting the

different spin systems and elucidating the overall carbon skeleton, including the positions of

quaternary carbons and heteroatoms.
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Caption: Key HMBC correlations in Aspinolide B.

Structural Elucidation Workflow
The process of elucidating the structure of Aspinolide B from its spectroscopic data follows a

logical progression, integrating information from each experiment.
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Caption: Workflow for the structural elucidation of Aspinolide B.
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Conclusion
The collective spectroscopic data from mass spectrometry and a suite of NMR experiments

provide an unambiguous and detailed structural characterization of Aspinolide B. The HR-MS

data establishes the molecular formula, while the comprehensive analysis of 1D and 2D NMR

spectra allows for the complete assignment of all proton and carbon signals and confirms the

connectivity of the 10-membered lactone ring and its substituents. This guide serves as a

foundational reference for researchers engaged in the study of Aspinolide B and related

natural products, facilitating further investigations into its synthesis, biosynthesis, and

pharmacological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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